Cas no 238089-02-6 (E-Ospemifene)

• Product Name: E-Ospemifene
• CAS No: 238089-02-6
• MF: C₂₄H₂₃ClO₂
• MW: 378.891226053238
• MDL: MFCD00871890
• CID: 4558201
• PubChem ID: 9842777
• Update Time: 2025-05-22

E-Ospemifene Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(E)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]ethanol
• Ospemifene E-Isomer
• E-2-[4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy]-ethanol
• Ethanol, 2-[4-[(1E)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-
• E-Ospemifene

• MDL： MFCD00871890
• Inchi： 1S/C24H23ClO2/c25-16-15-23(19-7-3-1-4-8-19)24(20-9-5-2-6-10-20)21-11-13-22(14-12-21)27-18-17-26/h1-14,26H,15-18H2/b24-23+
• InChI Key： LUMKNAVTFCDUIE-WCWDXBQESA-N
• SMILES： C(O)COC1=CC=C(/C(/C2=CC=CC=C2)=C(/C2=CC=CC=C2)\CCCl)C=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 544.6±50.0 °C at 760 mmHg
• Flash Point: 283.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

E-Ospemifene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on E-Ospemifene

E-Ospemifene: A Comprehensive Overview

E-Ospemifene, also known by its CAS number 238089-02-6, is a synthetic compound that has garnered significant attention in the field of medical research, particularly in the context of its potential therapeutic applications. This compound belongs to a class of agents that are being explored for their ability to modulate specific biological pathways, offering promising avenues for the treatment of various medical conditions. In this article, we will delve into the latest research findings, chemical properties, and clinical implications of E-Ospemifene, providing a comprehensive understanding of its role in modern medicine.

The development of E-Ospemifene was driven by the need for innovative solutions in addressing complex health issues. Recent studies have highlighted its potential as a modulator of key cellular processes, particularly in the context of bone health and metabolic disorders. For instance, research published in leading scientific journals has demonstrated that E-Ospemifene exhibits significant activity in regulating bone remodeling, a critical factor in the management of osteoporosis. This finding underscores its potential as a novel therapeutic agent for patients suffering from bone-related conditions.

One of the most intriguing aspects of E-Ospemifene is its unique chemical structure, which plays a pivotal role in its pharmacological activity. The compound's structure allows it to interact with specific receptors and signaling pathways, thereby influencing cellular behavior. Recent advancements in computational chemistry have enabled researchers to model the interactions between E-Ospemifene and its target molecules with unprecedented accuracy. These models have provided valuable insights into the mechanisms underlying its therapeutic effects, paving the way for further optimization of its properties.

The pharmacokinetics of E-Ospemifene have also been extensively studied, with researchers focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for determining the optimal dosage and administration routes for clinical use. Studies conducted in preclinical models have revealed that E-Ospemifene demonstrates favorable bioavailability and a manageable safety profile, making it a promising candidate for further clinical trials.

In terms of clinical applications, E-Ospemifene has shown particular promise in the treatment of postmenopausal osteoporosis. Clinical trials have demonstrated that it can significantly increase bone mineral density (BMD) in affected individuals, thereby reducing the risk of fractures and improving overall bone health. Moreover, recent research has explored its potential as an adjunct therapy for other conditions characterized by abnormal bone remodeling, such as Paget's disease and osteogenesis imperfecta.

Beyond its direct therapeutic applications, E-Ospemifene has also been investigated for its role in broader metabolic processes. Emerging evidence suggests that it may influence lipid metabolism and glucose homeostasis, opening up new avenues for its use in managing metabolic disorders such as obesity and type 2 diabetes. These findings highlight the versatility of E-Ospemifene as a multifaceted therapeutic agent with applications across diverse medical domains.

The safety profile of E-Ospemifene strong> has been carefully evaluated across multiple studies. While it generally demonstrates good tolerability, some patients may experience mild to moderate side effects such as gastrointestinal discomfort or headache. Long-term studies are currently underway to assess its safety profile over extended periods of use, which is essential for determining its suitability as a chronic disease management option.

In conclusion, < strong >E-Ospemifene< / strong > represents a significant advancement in the field of drug development, offering innovative solutions for treating complex medical conditions. With ongoing research continuing to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes across various healthcare settings. As clinical trials progress and more data becomes available, we can expect to see further refinements in its application and utilization.